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Compound of Interest

Compound Name: 2-iodo-N-(2-phenylethyl)acetamide

CAS No.: 64297-97-8

Cat. No.: B2887889

Get Quote

Executive Summary
N-Phenethyl-2-iodoacetamide is a specialized cysteine-reactive alkylating agent used in

chemical biology and medicinal chemistry.[1] Structurally, it combines a hydrophobic

phenethylamine recognition motif with a reactive

-iodoacetamide warhead. Unlike the ubiquitous proteomic reagent iodoacetamide (IAA), the
phenethyl derivative offers distinct lipophilicity (

), enabling it to probe hydrophobic pockets in enzymes or serve as a scaffold for targeted
covalent inhibitors.

This guide details the structural properties, validated synthetic pathways, and mechanistic

applications of N-phenethyl-2-iodoacetamide, designed for researchers in drug discovery and

proteomics.

Part 1: Structural Analysis & Physicochemical
Properties
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Chemical Identity
The molecule consists of a phenethylamine backbone acylated with iodoacetic acid. The amide

bond provides stability, while the iodine atom at the

-position serves as an excellent leaving group for nucleophilic substitution.

Property Data

IUPAC Name 2-iodo-N-(2-phenylethyl)acetamide

Common Name N-Phenethyl-2-iodoacetamide

CAS Number Not widely listed; Analog (Cl): 13156-95-1

Molecular Formula

Molecular Weight 289.11 g/mol

SMILES C(CC1=CC=CC=C1)NC(=O)CI

Appearance White to off-white solid (Predicted)

Solubility
DMSO, DMF, Dichloromethane; Low water

solubility

Reactive Group -Iodoacetamide (Cysteine-reactive electrophile)

Structural Connectivity Diagram
The following diagram illustrates the connectivity, highlighting the "Warhead" (reactive site) and

the "Tail" (recognition element).
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Figure 1: Functional decomposition of N-phenethyl-2-iodoacetamide.
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The synthesis of N-phenethyl-2-iodoacetamide is best achieved via a two-step sequence:

Acylation followed by Halogen Exchange (Finkelstein Reaction). This route is preferred over

direct coupling with iodoacetic acid due to the instability of iodoacetyl chloride and the cost of

iodoacetic anhydride.

Step-by-Step Protocol
Step 1: Acylation (Synthesis of Chloro-Intermediate)
Reagents: Phenethylamine (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (

, 1.2 eq), Dichloromethane (DCM).

Setup: Dissolve phenethylamine in anhydrous DCM in a round-bottom flask under

atmosphere. Cool to 0°C.[2][3]

Addition: Add

. Then, add chloroacetyl chloride dropwise over 15 minutes. The reaction is exothermic.[2]

Reaction: Allow to warm to room temperature (RT) and stir for 2 hours. Monitor by TLC

(Hexane:EtOAc 1:1).

Workup: Wash with 1M HCl (to remove unreacted amine), then saturated

, then brine. Dry over

and concentrate.

Product:N-phenethyl-2-chloroacetamide (White solid, MP: ~67-70°C).

Step 2: Finkelstein Reaction (Chloro

Iodo)
Reagents: N-phenethyl-2-chloroacetamide (1.0 eq), Sodium Iodide (NaI, 2.0 eq), Acetone

(anhydrous).

Setup: Dissolve the chloro-intermediate in anhydrous acetone.
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Reaction: Add solid NaI. Reflux the mixture for 4–6 hours.

Indicator: The solution will turn yellow/brown, and a white precipitate (NaCl) will form,

driving the equilibrium forward (Le Chatelier's principle).

Workup: Filter off the NaCl solid. Concentrate the filtrate. Dissolve residue in EtOAc and

wash with 5% sodium thiosulfate (

) to remove free iodine (decolorizes the organic layer).

Purification: Recrystallize from Hexane/EtOAc or purify via silica flash chromatography.

Synthesis Workflow Diagram
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Figure 2: Two-step synthetic route utilizing the Finkelstein reaction.

Part 3: Reactivity & Mechanism of Action
The Cysteine Trap
N-phenethyl-2-iodoacetamide functions as an irreversible covalent modifier. The mechanism is

a bimolecular nucleophilic substitution (

).
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Nucleophile Generation: The sulfhydryl group (-SH) of a cysteine residue is deprotonated to

the thiolate anion (

), often assisted by a neighboring basic residue (e.g., Histidine in cysteine proteases).

Attack: The thiolate attacks the

-carbon of the acetamide.

Leaving Group: The iodine atom is displaced as iodide (

). Iodine is a superior leaving group to chlorine or bromine due to its weaker C-X bond
strength and higher polarizability.

Result: A stable thioether adduct is formed.

Selectivity Profile
While iodoacetamide (IAA) is a general alkylator, the phenethyl group confers specific

selectivity:

Hydrophobic Effect: The aromatic ring allows the molecule to dock into hydrophobic pockets

(e.g., S2 or S3 subsites of proteases) before reaction, increasing the local concentration and

reaction rate at those specific sites compared to solvent-exposed cysteines.

Off-Target Reactivity: Can react with Histidine (imidazole) or Lysine (amine) at high pH (>8.5)

or prolonged incubation, but is highly selective for Cysteine at pH 7.0–7.5.

Mechanism Diagram
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Figure 3: SN2 alkylation mechanism of a cysteine residue.

Part 4: Applications in Chemical Biology[4][5]
Activity-Based Protein Profiling (ABPP)
While often used as a "blocker," this molecule serves as a probe in competitive ABPP.

Workflow: A proteome is treated with N-phenethyl-2-iodoacetamide (the "competitor").

Subsequently, a broad-spectrum fluorescent probe (e.g., IA-Rhodamine) is added.

Readout: Cysteines that reacted with the phenethyl derivative will not be labeled by the

fluorescent probe. Loss of fluorescence indicates the target was sensitive to the phenethyl

analog, revealing the presence of accessible hydrophobic cysteines.

Covalent Inhibition Design
This structure is a "fragment" used in Fragment-Based Drug Discovery (FBDD).

Scaffold: The phenethyl-acetamide motif mimics the P1/P2 residues of peptide substrates for

proteases (like Papain or Cathepsins).

Optimization: Medicinal chemists modify the phenyl ring (adding -F, -OMe) to tune potency,

while the iodoacetamide warhead ensures irreversible target engagement.

Part 5: Safety & Handling
Danger: Alkylating agents are inherently toxic and potential carcinogens.
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Hazard Class Precaution

Acute Toxicity
Toxic if swallowed or inhaled. Reacts with

cellular thiols (glutathione).

Skin/Eye Corrosion
Causes severe burns. Potent skin sensitizer

(allergic dermatitis).

Storage
Store at 2–8°C, protected from light (iodides are

light-sensitive).

Deactivation

Quench spills with 5% aqueous sodium

thiosulfate or excess thiol (e.g.,

cysteine/methionine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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